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Compound of Interest

Compound Name:
(Cyclopentylamino)(oxo)acetic

acid

CAS No.: 183235-80-5

Cat. No.: B1289742

Get Quote

CAS Number: 183235-80-5

Synonyms: N-Cyclopentyloxalamic acid, 2-(Cyclopentylamino)-2-oxoacetic acid

This technical guide provides a comprehensive overview of (Cyclopentylamino)(oxo)acetic
acid, a molecule of interest in chemical and pharmaceutical research. Due to the limited

availability of data for this specific compound, this guide synthesizes information from closely

related N-cycloalkyl oxalamic acids and general chemical principles to offer valuable insights

for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
(Cyclopentylamino)(oxo)acetic acid is an organic compound featuring a cyclopentyl group

attached to an oxalamic acid moiety. While specific experimental data for this compound is not

readily available in the public domain, its properties can be predicted based on its structure and

data from analogous compounds.
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Property Predicted/Estimated Value Source/Basis

Molecular Formula C₇H₁₁NO₃ [1]

Molecular Weight 157.17 g/mol [1]

Appearance White to off-white solid
General properties of similar

organic acids

Melting Point Not available -

Boiling Point Not available -

Solubility

Predicted to be soluble in polar

organic solvents and aqueous

bases.

Structural analogy to other

carboxylic acids.

pKa

Estimated to be in the range of

3-4 for the carboxylic acid

proton.

Based on the pKa of similar α-

keto acids.

Synthesis and Purification
The synthesis of (Cyclopentylamino)(oxo)acetic acid can be approached through

established methods for the preparation of N-substituted oxalamic acids. A common and

effective method involves the reaction of an oxalic acid ester with cyclopentylamine.

Proposed Synthesis Workflow
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Caption: Proposed synthesis workflow for (Cyclopentylamino)(oxo)acetic acid.

Detailed Experimental Protocol
Materials:

Diethyl oxalate

Cyclopentylamine

Ethanol (anhydrous)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), 1M

Drying agent (e.g., anhydrous magnesium sulfate)

Solvent for recrystallization (e.g., ethyl acetate/hexanes)

Step-by-Step Methodology:

Amidation:

In a round-bottom flask equipped with a magnetic stirrer, dissolve diethyl oxalate (1

equivalent) in anhydrous ethanol.

Slowly add cyclopentylamine (1 equivalent) to the solution at room temperature.

Stir the reaction mixture for 12-24 hours. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC).

Upon completion, remove the ethanol under reduced pressure to obtain the crude

intermediate, ethyl (cyclopentylamino)(oxo)acetate.

Hydrolysis:

Dissolve the crude ester in a solution of sodium hydroxide (1.1 equivalents) in

water/ethanol.
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Stir the mixture at room temperature for 2-4 hours or until the hydrolysis is complete

(monitored by TLC).

Acidify the reaction mixture to a pH of approximately 2 with 1M hydrochloric acid. This will

precipitate the crude (Cyclopentylamino)(oxo)acetic acid.

Purification:

Collect the precipitate by vacuum filtration and wash with cold water.

Dry the crude product under vacuum.

Further purify the solid by recrystallization from a suitable solvent system, such as ethyl

acetate/hexanes, to yield the final product.

Self-Validation: The purity of the synthesized compound should be confirmed by measuring its

melting point (if it becomes available in literature) and through spectroscopic analysis (¹H NMR,

¹³C NMR, IR, and Mass Spectrometry). The expected spectral data would be consistent with

the structure of (Cyclopentylamino)(oxo)acetic acid.

Spectroscopic Characterization (Predicted)
While experimental spectra for (Cyclopentylamino)(oxo)acetic acid are not widely published,

the expected features can be predicted based on its structure and data from analogous

compounds like N-phenyloxamic acid.[2]

¹H NMR Spectroscopy (Predicted)
~8.0-9.0 ppm (broad singlet, 1H): N-H proton of the amide.

~10.0-12.0 ppm (broad singlet, 1H): O-H proton of the carboxylic acid.

~4.0-4.2 ppm (multiplet, 1H): C-H proton of the cyclopentyl ring attached to the nitrogen.

~1.5-2.0 ppm (multiplets, 8H): C-H protons of the cyclopentyl ring.

¹³C NMR Spectroscopy (Predicted)
~160-165 ppm: Carboxylic acid carbonyl carbon.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1289742/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopentylamino-oxo-acetic-acid
https://www.benchchem.com/product/b1289742/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopentylamino-oxo-acetic-acid
https://www.benchchem.com/product/b1289742/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cyclopentylamino-oxo-acetic-acid
https://www.chemicalbook.com/SpectrumEN_91-40-7_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


~155-160 ppm: Amide carbonyl carbon.

~50-55 ppm: Methine carbon of the cyclopentyl ring attached to nitrogen.

~23-35 ppm: Methylene carbons of the cyclopentyl ring.

Infrared (IR) Spectroscopy (Predicted)
~3300 cm⁻¹ (broad): O-H stretch of the carboxylic acid.

~3200-3400 cm⁻¹: N-H stretch of the secondary amide.[3][4]

~1700-1730 cm⁻¹: C=O stretch of the carboxylic acid.[3][4]

~1650-1680 cm⁻¹: C=O stretch of the amide (Amide I band).[3][4]

~1520-1570 cm⁻¹: N-H bend (Amide II band).[3][4]

Potential Biological Activity and Applications
The biological activities of (Cyclopentylamino)(oxo)acetic acid have not been explicitly

reported. However, the oxamic acid scaffold is present in a number of compounds with

interesting pharmacological properties.

Signaling Pathway and Mechanism of Action
(Hypothesized)
Derivatives of oxamic acid have been shown to exhibit anti-inflammatory activity.[5] It is

plausible that (Cyclopentylamino)(oxo)acetic acid could modulate inflammatory pathways.

One potential mechanism could involve the inhibition of enzymes involved in the inflammatory

cascade. For instance, some N-substituted oxamic acids are known to be inhibitors of lactate

dehydrogenase (LDH), an enzyme implicated in inflammatory processes.[6]

(Cyclopentylamino)(oxo)acetic acid Lactate Dehydrogenase (LDH)
(Potential Target)

Inhibition Inflammatory Signaling CascadeModulation Pro-inflammatory Cytokine ProductionDownregulation Anti-inflammatory Effect
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Caption: Hypothesized mechanism of anti-inflammatory action.

Potential Research Applications:
Anti-inflammatory Drug Discovery: Given the known anti-inflammatory properties of some

oxamic acid derivatives, this compound could be a starting point for the development of

novel anti-inflammatory agents.[5]

Enzyme Inhibition Studies: The structural similarity to known enzyme inhibitors suggests its

potential as a tool compound for studying enzyme kinetics and inhibition.

Metabolic Pathway Research: As an alpha-keto acid, it may have applications in the study of

metabolic pathways.

Safety and Handling
Specific toxicity data for (Cyclopentylamino)(oxo)acetic acid is not available. However,

based on the GHS information provided by a supplier, the compound is classified with the

following hazards:

Hazard Statement Description

H302 Harmful if swallowed.

H319 Causes serious eye irritation.

H372
Causes damage to organs through prolonged or

repeated exposure.

H410 Very toxic to aquatic life with long-lasting effects.

Source:[1]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.
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Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Use only in a well-

ventilated area. Wash hands thoroughly after handling.

Storage: Store in a dry, well-ventilated place. Keep the container tightly closed.

Disposal: Dispose of contents/container in accordance with

local/regional/national/international regulations.

Conclusion
(Cyclopentylamino)(oxo)acetic acid is a chemical compound with potential for further

investigation in medicinal chemistry and drug discovery. While specific data for this molecule is

scarce, this guide provides a framework for its synthesis, characterization, and potential

applications based on established chemical principles and data from analogous structures.

Further research is warranted to fully elucidate its chemical, physical, and biological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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